Cas no 1862725-62-9 (5-tert-butyl-N-methylthiophene-2-sulfonamide)

• Product Name: 5-tert-butyl-N-methylthiophene-2-sulfonamide
• CAS No: 1862725-62-9
• MF: C₉H₁₅NO₂S₂
• MW: 233.350899934769
• CID: 6793936
• PubChem ID: 126972751
• Update Time: 2025-06-13

5-tert-butyl-N-methylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• MFCD29483047
• 5-t-Butyl-thiophene-2-sulfonic acid methylamide, 95%
• 1862725-62-9
• 5-tert-butyl-N-methylthiophene-2-sulfonamide
• 5-t-Butyl-thiophene-2-sulfonic acid methylamide

• Inchi： 1S/C9H15NO2S2/c1-9(2,3)7-5-6-8(13-7)14(11,12)10-4/h5-6,10H,1-4H3
• InChI Key： MBIRNGQUPIWXMP-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C(C)(C)C)S(NC)(=O)=O

Computed Properties

• Exact Mass: 233.05442107g/mol
• Monoisotopic Mass: 233.05442107g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 82.8Ų

Additional information on 5-tert-butyl-N-methylthiophene-2-sulfonamide

Recent Advances in the Study of 5-tert-butyl-N-methylthiophene-2-sulfonamide (CAS: 1862725-62-9)

The compound 5-tert-butyl-N-methylthiophene-2-sulfonamide (CAS: 1862725-62-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly as a modulator of key biological pathways. Recent studies have focused on its synthesis, structural characterization, and biological activity, shedding light on its mechanism of action and potential clinical applications.

One of the most notable findings is the role of 5-tert-butyl-N-methylthiophene-2-sulfonamide in inhibiting specific enzymes involved in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of cyclooxygenase-2 (COX-2), with minimal effects on COX-1, suggesting its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). The study also highlighted its favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

Further research has explored the compound's applications in oncology. A preprint article available on bioRxiv reported that 5-tert-butyl-N-methylthiophene-2-sulfonamide exhibits potent activity against certain cancer cell lines by disrupting protein-protein interactions critical for tumor survival. The compound's unique structural features, particularly the tert-butyl group and the thiophene ring, contribute to its high binding affinity and specificity for target proteins. These findings open new avenues for the development of targeted cancer therapies.

In addition to its therapeutic potential, recent advancements in the synthesis of 5-tert-butyl-N-methylthiophene-2-sulfonamide have been reported. A 2024 paper in Organic Process Research & Development detailed an optimized, scalable synthetic route that improves yield and reduces environmental impact. The new method employs greener solvents and catalysts, aligning with the growing emphasis on sustainable chemistry in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of 5-tert-butyl-N-methylthiophene-2-sulfonamide. Ongoing studies are investigating its long-term safety profile and potential off-target effects. Moreover, formulation scientists are working to address its limited solubility in aqueous media, which could impact its delivery and efficacy in vivo. Collaborative efforts between academic researchers and industry partners are expected to accelerate the progression of this compound toward preclinical and clinical trials.

In conclusion, 5-tert-butyl-N-methylthiophene-2-sulfonamide (CAS: 1862725-62-9) represents a compelling case study in modern drug discovery, combining innovative chemistry with targeted biological activity. Its dual potential in inflammation and oncology, coupled with advances in sustainable synthesis, positions it as a molecule of significant interest for future therapeutic development. Continued research will be essential to fully realize its clinical potential and address remaining challenges in its development pathway.